Cas no 83938-13-0 (2-(dimethylamino)ethyl 2'-chlorobiphenyl-4-carboxylate hydrochloride)

2-(dimethylamino)ethyl 2'-chlorobiphenyl-4-carboxylate hydrochloride structure
83938-13-0 structure
Product name:2-(dimethylamino)ethyl 2'-chlorobiphenyl-4-carboxylate hydrochloride
CAS No:83938-13-0
MF:C17H19Cl2NO2
MW:340.244262933731
CID:1813816
PubChem ID:3068858

2-(dimethylamino)ethyl 2'-chlorobiphenyl-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(dimethylamino)ethyl 2'-chlorobiphenyl-4-carboxylate hydrochloride
    • 2-(dimethylamino)ethyl 4-(2-chlorophenyl)benzoate,hydrochloride
    • Chloro-2' biphenyl-4 carboxylate de dimethylamino-2 ethyle chlorhydrate
    • SCHEMBL11101720
    • 83938-13-0
    • 2-(Dimethylamino)ethyl 2'-chloro-1,1'-biphenyl-4-carboxylate hydrochloride
    • DTXSID50232834
    • Chloro-2' biphenyl-4 carboxylate de dimethylamino-2 ethyle chlorhydrate [French]
    • 1,1'-Biphenyl-4-carboxylic acid, 2'-chloro-, 2-(dimethylamino)ethyl ester, hydrochloride
    • Inchi: InChI=1S/C17H18ClNO2.ClH/c1-19(2)11-12-21-17(20)14-9-7-13(8-10-14)15-5-3-4-6-16(15)18;/h3-10H,11-12H2,1-2H3;1H
    • InChI Key: XQKZYPSTDNOPHD-UHFFFAOYSA-N
    • SMILES: CN(C)CCOC(=O)C1=CC=C(C=C1)C2=CC=CC=C2Cl.Cl

Computed Properties

  • Exact Mass: 339.0792842g/mol
  • Monoisotopic Mass: 339.0792842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 327
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

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